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Compound of Interest

Compound Name: 2,5-Dibromopyrazine

Cat. No.: B1339098

A Technical Guide to the Physical Properties of
2,5-Dibromopyrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,5-
Dibromopyrazine, with a specific focus on its melting and boiling points. The information
contained herein is intended to support research, development, and quality control activities
involving this compound.

Introduction to 2,5-Dibromopyrazine

2,5-Dibromopyrazine is a halogenated heterocyclic compound that serves as a versatile
building block in organic synthesis.[1] Its chemical structure, characterized by a pyrazine ring
substituted with two bromine atoms, makes it a valuable intermediate in the development of
pharmaceuticals, agrochemicals, and materials science applications.[1] In the pharmaceutical
industry, it has been explored for synthesizing novel therapeutic agents, including anti-cancer
and anti-inflammatory drugs.[1] Given its utility, a thorough understanding of its physical
properties is essential for its handling, characterization, and application in various chemical
processes.

Physical and Chemical Properties
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2,5-Dibromopyrazine is typically a crystalline solid at room temperature, with its appearance

described as a white to light yellow or even orange to green crystalline powder.[1][2][3]

Table 1: Physical and Chemical Properties of 2,5-Dibromopyrazine

Property Value Source(s)
Molecular Formula CaH2Brz2N2 [1][2]
Molecular Weight 237.88 g/mol [1112][4]
Melting Point 45.0t0 49.0 °C [2][3]

47 °C [3]

Boiling Point 234.0 £ 35.0 °C (Predicted) [2][5][6]
234.044 °C at 760 mmHg [7]

Density 2.197 g/cm3 [2][51[7]
Appearance White to Orange to Green Be

powder to crystal

White to light yellow solid

[1]

Purity >98.0% (GC) [3]
95% (GC) [81[°]
CAS Number 23229-26-7 [1][2][8]

Experimental Protocols for Property Determination

The accurate determination of melting and boiling points is crucial for verifying the purity and

identity of 2,5-Dibromopyrazine. The following are detailed methodologies for these key

experiments.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow range.[10][11] The

presence of impurities typically causes a depression and broadening of the melting point range.

[10][11]
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Methodology: Capillary Method using a Melting Point Apparatus
e Sample Preparation:

o A small amount of finely powdered, dry 2,5-Dibromopyrazine is placed on a clean, dry
surface.[12]

o One end of a capillary tube is sealed by heating it in the edge of a Bunsen burner flame.
[11][12]

o The open end of the capillary tube is pressed into the powdered sample. The tube is then
tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.
[11][12]

e Apparatus Setup:

o The packed capillary tube is placed into the sample holder of a melting point apparatus
(e.g., a Mel-Temp or similar device).[10]

o A calibrated thermometer or digital temperature probe is inserted into the apparatus to
monitor the temperature of the heating block.[10]

e Measurement:

o The apparatus is heated rapidly to a temperature approximately 10-15°C below the
expected melting point of 2,5-Dibromopyrazine.

o The heating rate is then reduced to a slow and steady rate, typically 1-2°C per minute, to
ensure thermal equilibrium between the sample, heating block, and thermometer.[10]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.[10]

o For accuracy, the determination should be repeated at least twice with fresh samples.[10]
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The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure.[13][14][15] Since the boiling point of 2,5-Dibromopyrazine is relatively high,
appropriate apparatus and heating media must be used.

Methodology: Micro Boiling Point Determination using a Thiele Tube
e Sample Preparation:

o A small amount of 2,5-Dibromopyrazine is placed in a small test tube (e.g., a fusion
tube), filling it to a depth of about 1-2 cm.[15]

o A capillary tube, sealed at one end, is placed into the test tube with the open end
submerged in the liquid.[15]

e Apparatus Setup:

o The test tube is attached to a thermometer using a rubber band or wire, ensuring the bulb
of the thermometer is level with the sample.[13]

o This assembly is then clamped and immersed in a Thiele tube containing a high-boiling
point liquid (e.g., mineral oil or silicone oil), making sure the heating liquid level is above
the sample level.[13] The rubber band should remain above the oil level to prevent it from
dissolving in the hot oil.[13]

e Measurement:

o The side arm of the Thiele tube is gently heated with a Bunsen burner.[15] The shape of
the tube allows for convection currents to maintain a uniform temperature throughout the
oil.[15]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Upon further heating, the sample will begin to vaporize, and a rapid and continuous
stream of bubbles will emerge from the capillary tube.[13]

o At this point, heating is discontinued. The liquid will begin to cool.
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o The temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube is recorded as the boiling point.[13][15] This is the point where the external pressure
equals the vapor pressure of the substance.

Workflow Visualization

The following diagram illustrates the general experimental workflow for determining the
physical properties of a solid compound like 2,5-Dibromopyrazine.
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Preparation & Purity Check

Obtain 2,5-Dibromopyrazine Sample
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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